Cas no 832735-54-3 (2-(Benzyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-(Benzyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 832735-54-3
• MF: C₁₈H₂₂BNO₃
• MW: 311.183185100555
• MDL: MFCD06798263
• CID: 93057
• PubChem ID: 17750217
• Update Time: 2025-06-16

2-(Benzyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 6-Benzyloxypyridine-3-boronic acid pinacol ester
• 6-(Benzyloxy)pyridine-3-boronic Acid Pinacol Ester
• 2-Benzyloxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• 2-BENZYLOXYPYRIDINE-5-BORONIC ACID PINACOL ESTER
• 2-phenylmethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• AS-2381
• 2-Benzyloxy-5-pyridineboronic acid pinacol ester, 97%
• AB29897
• EN300-1706373
• AKOS005259459
• SCHEMBL1180731
• FT-0752994
• F19676
• DTXSID80590358
• 2-BENZYLOXY-5-PYRIDINEBORONIC ACID PINACOL ESTER
• 2-Benzyloxypyridine-5-boronic acid, pinacol ester
• MFCD06798263
• MXNLRVZITPPZHT-UHFFFAOYSA-N
• CS-0153826
• A850665
• 2-Benzyloxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 6-Benzyloxypyridine-3-boronic acid, pinacol ester
• 832735-54-3
• SY032489
• J-506239
• 2-(benzyloxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-(Phenylmethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (ACI)

• MDL： MFCD06798263
• Inchi： 1S/C18H22BNO3/c1-17(2)18(3,4)23-19(22-17)15-10-11-16(20-12-15)21-13-14-8-6-5-7-9-14/h5-12H,13H2,1-4H3
• InChI Key： MXNLRVZITPPZHT-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=CC=2)OCC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 311.16900
• Monoisotopic Mass: 311.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.6A^2

Experimental Properties

• Color/Form: White crystal powder
• Density: 1.11
• Melting Point: 141-145 °C
• Boiling Point: 429.6°C at 760 mmHg
• Flash Point: 213.6°C
• Refractive Index: 1.544
• PSA: 40.58000
• LogP: 2.95980
• Solubility: Not determined

2-(Benzyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

• Signal Word：none
• Hazard Statement： H413
• Warning Statement： P273; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-(Benzyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Recent Advances in the Application of 2-(Benzyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 832735-54-3) in Chemical Biology and Pharmaceutical Research

The compound 2-(Benzyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 832735-54-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This boronic ester derivative serves as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex bioactive molecules with potential therapeutic applications. Recent studies have highlighted its role in the development of novel kinase inhibitors and targeted cancer therapies, leveraging its unique chemical properties for selective protein binding and modulation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 832735-54-3 as a critical building block for the synthesis of next-generation Bruton's tyrosine kinase (BTK) inhibitors. The compound's boronic ester moiety facilitated efficient coupling with various heterocyclic systems, resulting in compounds with improved pharmacokinetic profiles and reduced off-target effects. Molecular docking studies revealed that derivatives of 832735-54-3 exhibited enhanced binding affinity to BTK's active site, suggesting promising applications in the treatment of B-cell malignancies and autoimmune disorders.

Another significant application of 832735-54-3 was demonstrated in the development of positron emission tomography (PET) tracers for neurodegenerative disease research. A team at Massachusetts General Hospital recently reported the successful incorporation of this boron-containing compound into amyloid-β targeting agents, enabling non-invasive imaging of Alzheimer's disease pathology. The researchers noted that the benzyloxy-protected pyridine moiety provided optimal blood-brain barrier penetration, while the boronic ester group allowed for efficient radiolabeling with fluorine-18, addressing previous challenges in tracer development.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation and handling of 832735-54-3. A 2024 publication in Organic Process Research & Development detailed an improved large-scale synthesis protocol that enhances yield and purity while reducing environmental impact through solvent optimization. The authors emphasized the compound's stability under various reaction conditions, making it particularly valuable for industrial-scale pharmaceutical manufacturing. These process improvements have significantly reduced production costs, facilitating broader research applications of this valuable intermediate.

Looking forward, the unique properties of 2-(Benzyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine position it as a pivotal compound in emerging areas such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design. Several pharmaceutical companies have included derivatives of 832735-54-3 in their preclinical pipelines, targeting challenging disease areas including antibiotic-resistant infections and rare genetic disorders. As research continues to uncover new applications for this versatile building block, its importance in medicinal chemistry and drug discovery is expected to grow substantially in the coming years.